Cas no 80312-74-9 ((S)-Tert-Butyl (2-amino-3-hydroxypropyl)carbamate)

• Product Name: (S)-Tert-Butyl (2-amino-3-hydroxypropyl)carbamate
• CAS No: 80312-74-9
• MF: C₈H₁₈N₂O₃
• MW: 190.240122318268
• MDL: MFCD18831354
• CID: 985435
• PubChem ID: 10702853
• Update Time: 2025-10-28

(S)-Tert-Butyl (2-amino-3-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(2S)-2-amino-3-hydroxypropyl]-, 1,1-dimethylethyl ester (9CI)
• (S)-tert-Butyl (2-amino-3-hydroxypropyl)carbamate
• (2S)-3-(Boc-amino)-2-amino-1-propanol
• PCTCLLZTTRWASL-LURJTMIESA-N
• (S)-2-amino-3-(tert-butoxycarbonylamino)propanol
• tert-butyl[(2s)-2-amino-3-hydroxypropyl]carbamate
• SCHEMBL2713809
• (S)-tert-Butyl(2-amino-3-hydroxypropyl)carbamate
• EN300-393792
• TERT-BUTYL N-[(2S)-2-AMINO-3-HYDROXYPROPYL]CARBAMATE
• 80312-74-9
• F80537
• CS-0343132
• (S)-Tert-Butyl (2-amino-3-hydroxypropyl)carbamate

• MDL： MFCD18831354
• Inchi： 1S/C8H18N2O3/c1-8(2,3)13-7(12)10-4-6(9)5-11/h6,11H,4-5,9H2,1-3H3,(H,10,12)/t6-/m0/s1
• InChI Key： PCTCLLZTTRWASL-LURJTMIESA-N
• SMILES： O(C(NC[C@@H](CO)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 190.13174244g/mol
• Monoisotopic Mass: 190.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6
• XLogP3: -0.6

Additional information on (S)-Tert-Butyl (2-amino-3-hydroxypropyl)carbamate

Comprehensive Overview of (S)-Tert-Butyl (2-amino-3-hydroxypropyl)carbamate (CAS No. 80312-74-9)

(S)-Tert-Butyl (2-amino-3-hydroxypropyl)carbamate (CAS No. 80312-74-9) is a chiral organic compound widely utilized in pharmaceutical synthesis and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and an amino-hydroxypropyl side chain, makes it a versatile intermediate for drug development, particularly in the design of enzyme inhibitors and receptor modulators. The compound's stereospecificity (S-configuration) is critical for applications requiring high enantiomeric purity, such as asymmetric synthesis and targeted therapeutics.

In recent years, the demand for chiral building blocks like (S)-Tert-Butyl (2-amino-3-hydroxypropyl)carbamate has surged due to advancements in precision medicine and peptide-based drugs. Researchers frequently search for "CAS 80312-74-9 solubility" or "S-configuration amino alcohol derivatives," reflecting its relevance in solubility optimization and scaffold design. The compound's hydroxyl and amino functional groups also enable facile derivatization, aligning with trends in green chemistry and sustainable synthesis.

From a technical perspective, 80312-74-9 exhibits excellent stability under standard storage conditions (room temperature, inert atmosphere), a feature highlighted in queries like "CAS 80312-74-9 storage guidelines." Its carbamate protection strategy is often compared to alternatives like Boc (tert-butoxycarbonyl) in "carbamate vs Boc protection" discussions, underscoring its role in amine group protection during multi-step syntheses.

The compound's applications extend to bioconjugation and prodrug development, addressing trending topics such as "targeted drug delivery" and "ADC (antibody-drug conjugate) linkers." Its water-soluble properties (when deprotected) further cater to formulations requiring enhanced bioavailability, a key focus in "oral drug absorption enhancers" research. Analytical methods for (S)-Tert-Butyl (2-amino-3-hydroxypropyl)carbamate typically involve HPLC and chiral chromatography, as evidenced by searches for "CAS 80312-74-9 analytical standard."

Innovative uses of this compound include its incorporation into macrocyclic scaffolds for GPCR targeting, resonating with queries like "small molecule GPCR modulators." Additionally, its low toxicity profile (based on structural analogs) makes it a candidate for cosmetic peptides—a niche explored in "anti-aging amino acid derivatives" studies. Regulatory compliance is another hotspot, with "REACH compliance for 80312-74-9" being a frequent search term among industrial users.

In summary, (S)-Tert-Butyl (2-amino-3-hydroxypropyl)carbamate (CAS No. 80312-74-9) bridges multiple disciplines, from medicinal chemistry to material science. Its adaptability to modern research needs—whether in high-throughput screening or biodegradable polymers—ensures its continued prominence in scientific literature and patent filings. Future directions may explore its role in AI-driven drug discovery pipelines, where chiral purity and functional group diversity are paramount.